Cas no 2361745-19-7 (N-[4-[4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide)

• Product Name: N-[4-[4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide
• CAS No: 2361745-19-7
• MF: C₁₈H₂₀N₄O₂S
• MW: 356.442002296448
• CID: 6008739
• PubChem ID: 145904150
• Update Time: 2025-06-10

N-[4-[4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26601661
• N-{4-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]phenyl}prop-2-enamide
• Z3672059835
• 2361745-19-7
• N-[4-[4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide

• Inchi： 1S/C18H20N4O2S/c1-3-16(23)19-15-6-4-14(5-7-15)18(24)22-10-8-13(9-11-22)17-21-20-12(2)25-17/h3-7,13H,1,8-11H2,2H3,(H,19,23)
• InChI Key： COKOKKCRQVXXRI-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1C1CCN(C(C2C=CC(=CC=2)NC(C=C)=O)=O)CC1

Computed Properties

• Exact Mass: 356.13069707g/mol
• Monoisotopic Mass: 356.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Additional information on N-[4-[4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide

N-[4-[4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide (CAS No. 2361745-19-7): A Comprehensive Overview

N-[4-[4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide (CAS No. 2361745-19-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of several recent studies aimed at elucidating its therapeutic applications and mechanisms of action.

The chemical structure of N-[4-[4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide is composed of a piperidine ring substituted with a 5-methyl-1,3,4-thiadiazole moiety and an amide linkage to a phenyl group. The presence of these functional groups imparts the compound with a range of physicochemical properties that are crucial for its biological activity. Specifically, the thiadiazole ring is known for its ability to form stable complexes with metal ions, which can influence the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of N-[4-[4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide as an anti-inflammatory agent. In vitro experiments have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that the compound may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-[4-[4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide has also shown promise as an anticancer agent. Preclinical studies have reported that the compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistically, it appears to induce apoptosis through the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways.

The pharmacokinetic profile of N-[4-[4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide has been investigated in animal models. Studies have shown that the compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver and kidneys. The half-life of the compound is moderate, allowing for once-daily dosing regimens in clinical settings.

To further explore the therapeutic potential of N-[4-[4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in patients with inflammatory diseases and cancer. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported.

The development of N-[4-[4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide as a therapeutic agent is supported by its unique combination of structural features and biological activities. The presence of the thiadiazole ring and piperidine moiety provides a robust scaffold for further chemical modifications to optimize its pharmacological properties. Additionally, its favorable pharmacokinetic profile makes it an attractive candidate for drug development.

In conclusion, N-[4-[4-(5-Methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide (CAS No. 2361745-19-7) represents a promising lead compound in the field of medicinal chemistry. Its potential applications in treating inflammatory diseases and cancer underscore its significance in ongoing research efforts. As more data from clinical trials become available, it is anticipated that this compound will play a crucial role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.